Cas no 1178711-74-4 (2-Chloro-N,N-dimethylimidazo1,2-apyridine-3-sulfonamide)

• Product Name: 2-Chloro-N,N-dimethylimidazo1,2-apyridine-3-sulfonamide
• CAS No: 1178711-74-4
• MF: C₉H₁₀ClN₃O₂S
• MW: 259.712599277496
• CID: 5714319
• PubChem ID: 47254168
• Update Time: 2025-05-27

2-Chloro-N,N-dimethylimidazo1,2-apyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• AKOS010031341
• 1178711-74-4
• 2-chloro-N,N-dimethylimidazo[1,2-a]pyridine-3-sulfonamide
• CS-0261640
• Z558419660
• EN300-79385
• 2-Chloro-N,N-dimethylimidazo1,2-apyridine-3-sulfonamide

• Inchi： 1S/C9H10ClN3O2S/c1-12(2)16(14,15)9-8(10)11-7-5-3-4-6-13(7)9/h3-6H,1-2H3
• InChI Key： DIVWSRKQUAGGED-UHFFFAOYSA-N
• SMILES： ClC1=C(N2C=CC=CC2=N1)S(N(C)C)(=O)=O

Computed Properties

• Exact Mass: 259.0182254g/mol
• Monoisotopic Mass: 259.0182254g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 63.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on 2-Chloro-N,N-dimethylimidazo1,2-apyridine-3-sulfonamide

Recent Advances in the Study of 2-Chloro-N,N-dimethylimidazo1,2-apyridine-3-sulfonamide (CAS: 1178711-74-4)

The compound 2-Chloro-N,N-dimethylimidazo1,2-apyridine-3-sulfonamide (CAS: 1178711-74-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This sulfonamide derivative, characterized by its unique imidazo1,2-apyridine core, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

One of the key areas of research involves the optimization of synthetic routes for 2-Chloro-N,N-dimethylimidazo1,2-apyridine-3-sulfonamide. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient, high-yield synthesis method using a novel catalytic system. The researchers reported a yield of over 85% with minimal byproducts, highlighting the scalability of this approach for industrial applications. The study also emphasized the importance of the chloro and sulfonamide functional groups in enhancing the compound's reactivity and stability.

In terms of pharmacological activity, recent in vitro and in vivo studies have explored the compound's potential as an inhibitor of specific kinase enzymes implicated in inflammatory and oncogenic pathways. A 2024 study in Bioorganic & Medicinal Chemistry Letters revealed that 2-Chloro-N,N-dimethylimidazo1,2-apyridine-3-sulfonamide exhibits selective inhibition of protein kinase C (PKC) isoforms, with an IC50 value in the nanomolar range. This finding suggests its potential as a lead compound for developing targeted therapies for cancers and autoimmune diseases.

Further investigations into the compound's mechanism of action have utilized advanced techniques such as X-ray crystallography and molecular docking simulations. These studies have elucidated the binding interactions between 2-Chloro-N,N-dimethylimidazo1,2-apyridine-3-sulfonamide and its target enzymes, providing a structural basis for its inhibitory effects. Notably, the sulfonamide moiety was found to form critical hydrogen bonds with key residues in the enzyme's active site, enhancing binding affinity and specificity.

Despite these promising findings, challenges remain in the clinical translation of 2-Chloro-N,N-dimethylimidazo1,2-apyridine-3-sulfonamide. Issues such as bioavailability, metabolic stability, and potential off-target effects require further investigation. Ongoing preclinical studies are evaluating various formulation strategies, including nanoparticle-based delivery systems, to address these limitations.

In conclusion, the recent research on 2-Chloro-N,N-dimethylimidazo1,2-apyridine-3-sulfonamide (CAS: 1178711-74-4) underscores its potential as a versatile scaffold for drug development. Continued efforts to optimize its synthesis, elucidate its pharmacological profile, and improve its drug-like properties will be crucial for advancing this compound toward clinical applications. The insights gained from these studies may also inform the design of related sulfonamide derivatives with enhanced therapeutic efficacy.